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Compound of Interest

Compound Name: Dibromomethane

Cat. No.: B042720 Get Quote

For researchers, scientists, and drug development professionals seeking to mitigate the health,

safety, and environmental risks associated with dibromomethane (DBM), this guide offers a

comparative analysis of safer, more sustainable solvent alternatives. This document provides

an overview of the hazards of dibromomethane, introduces promising replacements, and

presents available data to support informed solvent selection.

Dibromomethane, a versatile solvent in organic synthesis and other applications, is also

recognized for its potential health and environmental hazards.[1][2] It is classified as harmful if

inhaled and is detrimental to aquatic life with long-lasting effects.[2] This has prompted a critical

need for the adoption of greener, safer alternatives in laboratory and industrial settings. This

guide focuses on a selection of promising replacements, including 2-methyltetrahydrofuran (2-

MeTHF), cyclopentyl methyl ether (CPME), and solvent blends such as ethyl acetate/ethanol,

which have shown potential as effective substitutes for halogenated solvents.

Comparative Data of Dibromomethane and Its
Alternatives
The following tables provide a summary of the physical, safety, and environmental properties of

dibromomethane and selected safer alternatives. This data is essential for comparing their

performance and safety profiles.

Table 1: Physical and Chemical Properties
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Property
Dibromome
thane
(DBM)

2-
Methyltetra
hydrofuran
(2-MeTHF)

Cyclopentyl
Methyl
Ether
(CPME)

Ethyl
Acetate

Ethanol

CAS Number 74-95-3 96-47-9 5614-37-9 141-78-6 64-17-5

Molecular

Formula
CH₂Br₂ C₅H₁₀O C₆H₁₂O C₄H₈O₂ C₂H₆O

Molecular

Weight (

g/mol )

173.83 86.13 100.16 88.11 46.07

Boiling Point

(°C)
97 80.2 106 77.1 78.37

Melting Point

(°C)
-52.7 -136 -140 -83.6 -114.1

Density (g/mL

at 20°C)
2.49 0.854 0.86 0.902 0.789

Solubility in

Water
11.7 g/L

140 g/L (at

23°C)

1.1 g/100g (at

23°C)
83 g/L Miscible

Table 2: Safety and Environmental Profile
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Parameter
Dibromome
thane
(DBM)

2-
Methyltetra
hydrofuran
(2-MeTHF)

Cyclopentyl
Methyl
Ether
(CPME)

Ethyl
Acetate

Ethanol

Hazard

Statements

Harmful if

inhaled,

Harmful to

aquatic life

with long

lasting

effects[2]

Flammable

liquid and

vapor,

Causes

serious eye

irritation

Highly

flammable

liquid and

vapor,

Harmful if

swallowed

Highly

flammable

liquid and

vapor,

Causes

serious eye

irritation, May

cause

drowsiness or

dizziness

Highly

flammable

liquid and

vapor,

Causes

serious eye

irritation

Carcinogenici

ty

Not classified

as a

carcinogen

by IARC or

OSHA[2]

Not classified Not classified Not classified Not classified

Environmenta

l Impact

Harmful to

aquatic life

with long-

term

effects[2]

Derived from

renewable

resources

(corncobs,

bagasse)[3]

[4]

Low peroxide

formation,

high recovery

rate reduces

waste[5]

Readily

biodegradabl

e

Readily

biodegradabl

e, produced

from

renewable

resources

Key Safety

Consideration

s

Toxic,

potential for

long-term

environmenta

l damage

Flammable,

forms

peroxides

(less readily

than THF)

Flammable,

low peroxide

formation[5]

Flammable Flammable

Performance of Safer Alternatives
While direct, quantitative comparative studies between dibromomethane and its alternatives

are not extensively documented in the readily available literature, the well-researched
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performance of these greener solvents as replacements for the structurally similar

dichloromethane (DCM) provides strong evidence of their potential.

2-Methyltetrahydrofuran (2-MeTHF): Derived from renewable resources like corncobs, 2-

MeTHF is a promising alternative to chlorinated solvents.[3][4] It has been successfully used as

a substitute for DCM in biphasic reactions such as amidations, alkylations, and nucleophilic

aromatic substitutions.[6][7] Its limited miscibility with water simplifies aqueous workups and

product extractions, leading to cleaner phase separations and reduced solvent waste.[8]

Cyclopentyl Methyl Ether (CPME): CPME is a hydrophobic ether solvent that offers several

advantages over traditional ethers and halogenated solvents.[2][9] It exhibits high stability

under both acidic and basic conditions, has a low potential for peroxide formation, and a high

boiling point which reduces volatility.[5][9] These properties make it suitable for a wide range of

reactions including Grignard reactions, Suzuki couplings, and metal reductions.[2] Its

hydrophobicity facilitates easy separation from water, simplifying workup procedures and

enabling a high recovery rate.[5]

Ethyl Acetate/Ethanol Blends: Mixtures of ethyl acetate and ethanol have been identified as

effective replacements for DCM in chromatographic applications.[10] These blends can often

mimic the elution strength of DCM, allowing for comparable separation performance without the

associated hazards of chlorinated solvents.[11]

Experimental Protocols for Solvent Evaluation
For researchers looking to validate these alternatives in their specific applications, the following

general experimental workflow can be adapted.

General Workflow for Solvent Replacement in an
Organic Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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